Cas no 189084-58-0 (2,3,4,4',5,6-Hexabromodiphenyl Ether)

• Product Name: 2,3,4,4',5,6-Hexabromodiphenyl Ether
• CAS No: 189084-58-0
• MF: C₁₂H₄Br₆O
• MW: 643.583559036255
• CID: 115529
• PubChem ID: 21604829
• Update Time: 2025-06-18

2,3,4,4',5,6-Hexabromodiphenyl Ether Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,4,5-pentabromo-6-(4-bromophenoxy)-
• Benzene, pentabromo(4-bromophenoxy)-
• 2,3,4,4',5,6-Hexabromodiphenylether(BDE-166) Solution
• 2,3,4,4?5,6-HexabroModiphenyl ether
• 2,3,4,4’,5,6-Hexabromodiphenyl ether
• BDE 166
• PBDE 166
• Q27236152
• 0612NYE44G
• 189084-58-0
• 1,2,3,4,5-PENTABROMO-6-(4-BROMOPHENOXY)BENZENE
• BDE-166
• DTXSID50879965
• 2,3,4,45,6-HEXABROMODIPHENYL ETHER
• NS00077068
• 2,3,4,4',5,6-hexabromodiphenyl ether
• UNII-0612NYE44G
• C12H4Br6O
• 4-Bromophenyl 2,3,4,5,6-pentabromophenyl ether
• BENZENE, 1,2,3,4,5-PENTABROMO-6-(4-BROMOPHENOXY)-
• 2,3,4,4',5,6-Hexabromodiphenyl Ether

• Inchi： 1S/C12H4Br6O/c13-5-1-3-6(4-2-5)19-12-10(17)8(15)7(14)9(16)11(12)18/h1-4H
• InChI Key： KVYODBMKQYVNEK-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1OC1C=CC(=CC=1)Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 643.53009g/mol
• Monoisotopic Mass: 637.53624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 2.502±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 467.9±45.0 °C at 760 mmHg
• Flash Point: 195.0±27.2 °C
• Solubility: Insuluble (2.0E-5 g/L) (25 ºC),
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2,3,4,4',5,6-Hexabromodiphenyl Ether Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers

Additional information on 2,3,4,4',5,6-Hexabromodiphenyl Ether

Introduction to 2,3,4,4',5,6-Hexabromodiphenyl Ether (CAS No. 189084-58-0)

2,3,4,4',5,6-Hexabromodiphenyl Ether (CAS No. 189084-58-0) is a brominated flame retardant that has been widely studied for its chemical properties and environmental impact. This compound belongs to the class of polybrominated diphenyl ethers (PBDEs), which are used in various applications to enhance fire safety in materials such as plastics, textiles, and electronics. The chemical structure of 2,3,4,4',5,6-Hexabromodiphenyl Ether consists of two phenyl rings connected by an ether linkage, with six bromine atoms substituting at specific positions on these rings.

The primary use of 2,3,4,4',5,6-Hexabromodiphenyl Ether is as a flame retardant in industrial and consumer products. Its high bromine content makes it effective in reducing the flammability of materials by interfering with the combustion process. However, the environmental and health implications of PBDEs have been a subject of extensive research and regulatory scrutiny. Studies have shown that PBDEs can persist in the environment and bioaccumulate in organisms, leading to potential adverse effects on wildlife and human health.

Recent research has focused on understanding the mechanisms by which 2,3,4,4',5,6-Hexabromodiphenyl Ether interacts with biological systems. One study published in the journal Environmental Science & Technology investigated the bioaccumulation and biomagnification of PBDEs in marine food webs. The results indicated that higher trophic levels accumulate significantly higher concentrations of these compounds, posing a risk to top predators and potentially humans who consume them.

In addition to environmental concerns, the toxicological effects of 2,3,4,4',5,6-Hexabromodiphenyl Ether have been extensively studied. Research has shown that exposure to PBDEs can affect thyroid hormone levels, neurodevelopment, and reproductive health. A study published in the journal Toxicological Sciences demonstrated that prenatal exposure to PBDEs can lead to altered neurobehavioral development in offspring. These findings have led to increased regulatory efforts to restrict the use of PBDEs in consumer products.

The chemical stability and persistence of 2,3,4,4',5,6-Hexabromodiphenyl Ether make it challenging to remove from the environment once released. Various remediation techniques have been explored to address this issue. One promising approach involves the use of advanced oxidation processes (AOPs) to degrade PBDEs into less harmful compounds. A study published in the journal Chemosphere evaluated the effectiveness of AOPs in degrading PBDEs in water and soil samples. The results showed that these processes can significantly reduce the concentration of PBDEs, making them a viable option for environmental remediation.

In conclusion, while 2,3,4,4',5,6-Hexabromodiphenyl Ether (CAS No. 189084-58-0) is an effective flame retardant with important industrial applications, its environmental and health impacts cannot be overlooked. Ongoing research continues to provide valuable insights into the behavior and effects of this compound in various contexts. As regulatory frameworks evolve to address these concerns, it is crucial for stakeholders in industry and academia to stay informed and adapt their practices accordingly.